Cas no 7427-85-2 (Cyclopropanecarboxaldehyde, 2,2-dimethyl-3-(2-methyl-1-propenyl)-)

7427-85-2 structure
Product name:Cyclopropanecarboxaldehyde, 2,2-dimethyl-3-(2-methyl-1-propenyl)-
Cyclopropanecarboxaldehyde, 2,2-dimethyl-3-(2-methyl-1-propenyl)- Chemical and Physical Properties
Names and Identifiers
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- Cyclopropanecarboxaldehyde, 2,2-dimethyl-3-(2-methyl-1-propenyl)-
- 2,2-dimethyl-3-(2-methylprop-1-enyl)cyclopropane-1-carbaldehyde
- SCHEMBL5160236
- DTXSID30342162
- 7427-85-2
-
- Inchi: InChI=1S/C10H16O/c1-7(2)5-8-9(6-11)10(8,3)4/h5-6,8-9H,1-4H3
- InChI Key: NQLKPDBZZUIQGM-UHFFFAOYSA-N
- SMILES: CC(=CC1C(C1(C)C)C=O)C
Computed Properties
- Exact Mass: 152.12018
- Monoisotopic Mass: 152.120115130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1Ų
- XLogP3: 2.4
Experimental Properties
- PSA: 17.07
Cyclopropanecarboxaldehyde, 2,2-dimethyl-3-(2-methyl-1-propenyl)- Related Literature
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Sara M. Butterfield,Julius Rebek Jr. Chem. Commun., 2007, 1605-1607
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Tim Hupfeld,Soma Salamon,Joachim Landers,Jochen Schmidt,Heiko Wende,Stephan Barcikowski,Bilal Gökce J. Mater. Chem. C, 2020,8, 12204-12217
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Shixiong Sun,Xueping Sun,Yi Liu,Jian Peng,Yuegang Qiu,Yue Xu,Jinxu Zhang,Qing Li,Chun Fang,Jiantao Han,Yunhui Huang J. Mater. Chem. A, 2019,7, 17248-17253
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4. A 2D metal–organic framework/reduced graphene oxide heterostructure for supercapacitor applicationLemu Girma Beka,Xiangrui Bu,Xin Li,Xiaoli Wang,Chuanyu Han,Weihua Liu RSC Adv., 2019,9, 36123-36135
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Fanghua Ning,Ali Saad,Xiuting Li,Dingguo Xia J. Mater. Chem. A, 2021,9, 14392-14399
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Yuan-Sheng Lee,Nirveek Bhattacharjee,Albert Folch Lab Chip, 2018,18, 1207-1214
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Jiayu Zhang,Junfeng Xie,Min Wang,Xiangjiang Zheng,Zhen Zhang,Xuemei Li,Bo Tang Dalton Trans., 2018,47, 12667-12670
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Malay Dolai,Avijit Ghosh,Anamika Dhara,Ananya Das Mahapatra,Subhabrata Mabhai,Atanu Jana,Satyajit Dey,Ajay Misra Anal. Methods, 2021,13, 4266-4279
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Iain McKenzie,Paul W. Percival,Jason A. C. Clyburne Chem. Commun., 2005, 1134-1136
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Tianxiao Mei,Sheng Zhang,Jie Sun Anal. Methods, 2021,13, 764-768
7427-85-2 (Cyclopropanecarboxaldehyde, 2,2-dimethyl-3-(2-methyl-1-propenyl)-) Related Products
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